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Introduction

ML-7 is a cell-permeable, potent, and selective inhibitor of myosin light chain kinase (MLCK).[1]
[2] Its ability to reversibly and competitively block the ATP-binding site of MLCK makes it a
valuable tool for investigating the roles of MLCK in various cellular processes, including muscle
contraction, cell motility, and endothelial barrier function.[2][3][4] These application notes
provide detailed protocols for the preparation of ML-7 solutions for use in a variety of
experimental settings.

Quantitative Data Summary

For ease of comparison, the following tables summarize the key quantitative data for ML-7
hydrochloride.

Table 1: Chemical Properties and Storage
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Property Value Reference

1-(5-lodonaphthalene-1-

Chemical Name sulfonyl)homopiperazine, [2][5]
hydrochloride

Molecular Formula C15H17IN202S - HCI [6]

Molecular Weight 452.74 g/mol [61[7]

Appearance White solid [1112]

Purity >98% (HPLC)

-20°C for up to 3 years. Protect
Storage (Powder) ] ) [1][3]
from light. Keep desiccated.

1 year at -80°C in solvent; 1
Storage (Stock Solution) month at -20°C in solvent; Up [11[3]
to 6 months at 4°C.

Table 2: Solubility Data

Solvent Solubility Reference

Up to 90 mg/mL (198.78 mM).

Fresh DMSO is recommended
DMSO , (3]
as moisture can reduce

solubility.
50% Ethanol 4.5 mg/mL [1][5]
Water Soluble [8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM ML-7 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML-7 hydrochloride in
dimethyl sulfoxide (DMSO).

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.sigmaaldrich.com/HK/zh/product/mm/475880
https://www.medkoo.com/products/9853
https://www.medkoo.com/products/9853
https://www.chemicalbook.com/msds/ml-7-hydrochloride.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.selleckchem.com/products/ml-7.html
https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.selleckchem.com/products/ml-7.html
https://www.selleckchem.com/products/ml-7.html
https://www.sigmaaldrich.com/JP/ja/product/mm/475880
https://www.sigmaaldrich.com/HK/zh/product/mm/475880
https://annamalaiuniversity.ac.in/studport/download/engg/pharm/resources/DPHARM_1Y_12T_Pharm.Chemistry%20I.pdf
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

ML-7 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

e Pre-warm DMSO: Allow the anhydrous DMSO to come to room temperature before opening
to prevent moisture absorption.

o Weigh ML-7: Carefully weigh out the desired amount of ML-7 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of ML-7 (Molecular
Weight = 452.74 g/mol ).

e Dissolve in DMSO: Add the weighed ML-7 powder to a sterile microcentrifuge tube. Add the
appropriate volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every
4.53 mg of ML-7.

e Ensure Complete Dissolution: Vortex the solution thoroughly until all the ML-7 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution if
necessary.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[3]

Protocol 2: Preparation of Working Solutions

This protocol outlines the dilution of the ML-7 stock solution to the desired final concentration
for use in cell culture experiments.

Materials:
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e 10 mM ML-7 stock solution in DMSO

o Pre-warmed cell culture medium or appropriate buffer (e.g., PBS)
 Sterile tubes

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML-7 stock solution at room
temperature.

» Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your experimental volume. For example, to prepare 1 mL of a 10 uM
working solution, you would add 1 pL of the 10 mM stock solution to 999 uL of cell culture
medium.

o CiV1=C2V2
o (10,000 puM)(V1) = (10 uM)(1000 pL)
o Vi=1lpL

o Prepare Working Solution: Add the calculated volume of the ML-7 stock solution to the
appropriate volume of pre-warmed cell culture medium or buffer.

e Mix Thoroughly: Gently mix the working solution by pipetting up and down or by gentle
vortexing.

o Use Immediately: It is recommended to prepare fresh working solutions for each experiment
and use them immediately. Do not store diluted working solutions for extended periods.

Table 3: Recommended Working Concentrations
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Working . )
Cell TypelAssay . Incubation Time Reference
Concentration
Vero cells (Antiviral -
Not specified 3 days [3]
assay)
Neural precursor cells -~ -~
Not specified Not specified [3]
(MTT assay)
MCF-10A and MCF-
10A Ras-transformed Dose-dependent Not specified [3]
cells
Smooth muscle cells B
Dose-dependent Not specified [3]
(SMC)
Rat hearts
(Ischemia/Reperfusion 5 uM Continuous perfusion [9]
)
HepG2 cells
20 uM 24 hours [10]

(Apoptosis assay)

Mandatory Visualizations

Signaling Pathway of ML-7 Inhibition
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Cellular Environment

phosphorylates
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Caption: Signaling pathway showing ML-7's inhibitory effect on Myosin Light Chain Kinase
(MLCK).

Experimental Workflow for ML-7 Solution Preparation
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Preparation of ML-7 Solutions
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Caption: Workflow for the preparation of ML-7 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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